1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(3,3-diphenylpropyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C22H21FN2S/c23-20-13-7-8-14-21(20)25-22(26)24-16-15-19(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-14,19H,15-16H2,(H2,24,25,26)
• InChI Key: DJGUMVYWWKKIOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CCNC(=S)NC2=CC=CC=C2F)C3=CC=CC=C3
• Molecular Formula: C22H21FN2S
• Molecular Weight: 364.5 g/mol

Description

1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea is an organic compound that belongs to the class of thioureas. Thioureas are known for their diverse applications in various fields, including medicinal chemistry, agriculture, and materials science. This compound, in particular, features a unique combination of phenyl and fluorophenyl groups, which may impart specific chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea typically involves the reaction of 3,3-diphenylpropylamine with 2-fluorophenyl isothiocyanate. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, under reflux conditions. The product is then purified by recrystallization or chromatography.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, would be crucial to maximize yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the thiourea group to thiol or amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The phenyl and fluorophenyl groups can participate in electrophilic or nucleophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles like amines or alcohols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, amines.

Substitution: Halogenated derivatives, substituted phenyl or fluorophenyl compounds.

Scientific Research Applications

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: Potential use as a probe or inhibitor in biochemical studies.

Medicine: Investigation of its pharmacological properties for potential therapeutic applications.

Industry: Use in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of 1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of phenyl and fluorophenyl groups could influence its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 1-(3,3-Diphenylpropyl)-3-phenylthiourea
• 1-(3,3-Diphenylpropyl)-3-(4-fluorophenyl)thiourea
• 1-(3,3-Diphenylpropyl)-3-(2-chlorophenyl)thiourea

Uniqueness

1-(3,3-Diphenylpropyl)-3-(2-fluorophenyl)thiourea is unique due to the presence of the 2-fluorophenyl group, which can impart distinct electronic and steric properties. This may affect its reactivity, binding interactions, and overall chemical behavior compared to similar compounds.